Cas no 681809-31-4 ((S)-2-(3-tert-Butyl-3-methylureido)-3,3-dimethylbutanoic acid)

• Product Name: (S)-2-(3-tert-Butyl-3-methylureido)-3,3-dimethylbutanoic acid
• CAS No: 681809-31-4
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 68622
• PubChem ID: 46737712
• Update Time: 2025-04-18

(S)-2-(3-tert-Butyl-3-methylureido)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-(tert-Butyl)-3-methylureido)-3,3-dimethylbutanoic acid
• (2S)-2-[[tert-butyl(methyl)carbamoyl]amino]-3,3-dimethylbutanoic acid
• (S)-2-(3-tert-butyl-3-methylureido)-3,3-dimethylbutanoic acid
• L-Valine, N-[[(1,1-dimethylethyl)methylamino]carbonyl]-3-methyl-
• N-[tert-Butyl(methyl)carbamoyl]-3-methyl-L-valine
• (S)-2-(3-(tert-Butyl)-3-methylureido)-3,3-dimethylbutanoicacid
• AMY2507
• DTXSID40674022
• (2S)-2-[[tert-butyl(methyl)carbamoyl]amino]-3,3-dimethyl-butanoic acid
• 681809-31-4
• L-Valine,N-[[(1,1-dimethylethyl)methylamino]carbonyl]-3-methyl-
• (2S)-2-[[[tert-butyl(methyl)amino]-oxomethyl]amino]-3,3-dimethylbutanoic acid
• A836041
• DB-009118
• (S)-2-(3-tert-Butyl-3-methylureido)-3,3-dimethylbutanoic acid

• MDL： MFCD11870830
• Inchi： 1S/C12H24N2O3/c1-11(2,3)8(9(15)16)13-10(17)14(7)12(4,5)6/h8H,1-7H3,(H,13,17)(H,15,16)/t8-/m1/s1
• InChI Key： UFZXJCRZPKUAAJ-MRVPVSSYSA-N
• SMILES： OC([C@H](C(C)(C)C)NC(N(C)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 244.17900
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.64000
• LogP: 2.31650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives